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Introduction

N-acylglycines (NAGSs) are a class of endogenous lipid signaling molecules formed through the
conjugation of a fatty acid with glycine.[1][2] Initially identified as metabolites, their roles in
various physiological and pathological processes have garnered increasing interest within the
scientific and drug development communities.[3][4] Elevated levels of specific N-acylglycines
serve as crucial biomarkers for certain inborn errors of metabolism, particularly fatty acid
oxidation disorders.[1][5][6] Beyond their diagnostic utility, NAGs are recognized for their
involvement in diverse signaling pathways, including anti-inflammatory and antinociceptive
responses, making them potential therapeutic targets.[7][8]

This technical guide provides a comprehensive overview of the discovery, biosynthesis, and
methodologies for the isolation and quantification of N-acylglycines. It is designed to equip
researchers, scientists, and drug development professionals with the detailed knowledge
required to investigate this important class of molecules.

Biosynthesis and Signaling Pathways of N-
Acylglycines

The biosynthesis of N-acylglycines occurs through two primary pathways:
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» Direct conjugation of a fatty acyl-CoA with glycine: This reaction is catalyzed by glycine N-
acyltransferase (GLYAT) enzymes.[8][9] Several isoforms, such as GLYATL2 and GLYATL3,
have been identified to facilitate the formation of long-chain N-acylglycines.[9]

o Oxidation of N-acylethanolamines: This pathway involves the sequential action of alcohol
dehydrogenase and aldehyde dehydrogenase on N-acylethanolamines to produce the
corresponding N-acylglycine.[9][10]

Additionally, cytochrome ¢ has been shown to catalyze the formation of certain N-acylglycines,
such as N-arachidonoylglycine, from their respective acyl-CoA and glycine precursors.[9][10]

The signaling functions of N-acylglycines are an active area of research. For instance, N-
arachidonoyl glycine is known to interact with G-protein coupled receptors like GPR18.[3] The
degradation of N-acylglycines is primarily carried out by fatty acid amide hydrolase (FAAH),
which hydrolyzes the amide bond to release the constituent fatty acid and glycine.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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